molecular formula C9H6BrClOS B8433346 6-Bromo-3-chloro-2-hydroxymethylbenzo[b]thiophene

6-Bromo-3-chloro-2-hydroxymethylbenzo[b]thiophene

Cat. No.: B8433346
M. Wt: 277.57 g/mol
InChI Key: LVFWEQSNTTYNGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-3-chloro-2-hydroxymethylbenzo[b]thiophene is a useful research compound. Its molecular formula is C9H6BrClOS and its molecular weight is 277.57 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6BrClOS

Molecular Weight

277.57 g/mol

IUPAC Name

(6-bromo-3-chloro-1-benzothiophen-2-yl)methanol

InChI

InChI=1S/C9H6BrClOS/c10-5-1-2-6-7(3-5)13-8(4-12)9(6)11/h1-3,12H,4H2

InChI Key

LVFWEQSNTTYNGA-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Br)SC(=C2Cl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-bromo-3-chlorobenzo[b]thiophene-2-carboxylic acid chloride (6.20 g) in dry ether (50 ml) and dry tetrahydrofuran (50 ml) was added dropwise to a stirred suspension of lithium aluminium hydride (0.58 g) in dry ether (250 ml) at 0° under an atmosphere of dry nitrogen. The mixture was stirred at room temperature for 30 minutes and then at reflux for 21/2 hours before being cooled and allowed to stand for 18 hours. It was then cooled and the excess of lithium aluminium hydride was decomposed by the cautious addition of water (1.0 ml) followed by 5N sodium hydroxide (1.0 ml) followed by water (2.0 ml) with vigorous stirring. The mixture was filtered and the filtrate was evaporated to give a solid which was chromatographed on silica gel. Elution with chloroform first gave some impurity followed by pure product. The product containing fractions were combined and evaporated to give a solid which was crystallised from chloroform to give 6-bromo-3-chloro-2-hydroxymethylbenzo[ b]thiophene (2.22 g), m.p. 117°-118°.
Quantity
6.2 g
Type
reactant
Reaction Step One
Quantity
0.58 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
reactant
Reaction Step Four

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